1-[3-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]-N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-N-methylmethanamine

• IUPAC Name: 1-[5-(3,4-dimethylphenyl)-1H-pyrazol-4-yl]-N-[(6-fluoro-1H-benzimidazol-2-yl)methyl]-N-methylmethanamine
• InChI: InChI=1S/C21H22FN5/c1-13-4-5-15(8-14(13)2)21-16(10-23-26-21)11-27(3)12-20-24-18-7-6-17(22)9-19(18)25-20/h4-10H,11-12H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key: ONHLWRXAISDOIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=NN2)CN(C)CC3=NC4=C(N3)C=C(C=C4)F)C
• Molecular Formula: C21H22FN5
• Molecular Weight: 363.4 g/mol

Description

The compound contains a pyrazole group, which is a five-membered ring with two nitrogen atoms, and a benzimidazole group, which is a fused ring structure containing a benzene ring and an imidazole ring. Compounds containing these groups are known for their diverse pharmacological effects.

Synthesis Analysis

While the specific synthesis process for this compound is not available, compounds with similar structures are often synthesized through multi-step reactions involving the formation of the heterocyclic rings and subsequent functionalization.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole and benzimidazole rings, along with the various substituents. The exact structure would need to be determined through techniques such as NMR and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the heterocyclic rings and the various substituents could affect its solubility, stability, and other properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many pyrazole and benzimidazole derivatives have been studied for their potential as antimicrobial, antitumor, and anti-inflammatory agents.

Future Directions

Future research on this compound could involve further exploration of its potential pharmacological effects, as well as optimization of its synthesis process. Additionally, studies could be conducted to better understand its physical and chemical properties.